4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate

• Molecular Formula: C21H13ClN2O3S2
• Molecular Weight: 440.9 g/mol
• IUPAC Name: 4-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C21H13ClN2O3S2/c22-17-15-10-4-5-11-16(15)29-18(17)20(25)26-12-6-7-13-28-21-24-23-19(27-21)14-8-2-1-3-9-14/h1-5,8-11H,12-13H2
• InChI Key: APYSAELTYBRNRZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC#CCOC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate is a compound that has shown promising results in scientific research. It is a synthetic compound that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which can help reduce inflammation and oxidative stress in the body. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It is also stable and has a long shelf life. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate. One direction is to further study its mechanism of action and identify specific targets that it inhibits. Another direction is to study its effects in animal models and in clinical trials to determine its potential use in the treatment of various diseases. Additionally, further research is needed to identify any potential side effects or toxicity associated with this compound.

Synthesis Methods

The synthesis method of 4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate involves the reaction of 3-chloro-1-benzothiophene-2-carboxylic acid with 4-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-yn-1-ol in the presence of a base. This reaction results in the formation of the desired compound.

Scientific Research Applications

4-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate has been studied for its potential use in scientific research. It has shown promising results in the treatment of various diseases, including cancer and Alzheimer's disease. It has also been studied for its anti-inflammatory and antioxidant properties.